Cas no 2137534-64-4 (rac-N-{[(2R,5S)-5-(aminomethyl)oxolan-2-yl]methyl}-N-methylcyclohexanamine)

• Product Name: rac-N-{[(2R,5S)-5-(aminomethyl)oxolan-2-yl]methyl}-N-methylcyclohexanamine
• CAS No: 2137534-64-4
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 6090649
• PubChem ID: 94435006
• Update Time: 2025-07-16

rac-N-{[(2R,5S)-5-(aminomethyl)oxolan-2-yl]methyl}-N-methylcyclohexanamine Chemical and Physical Properties

Names and Identifiers

• EN300-715277
• rac-N-{[(2R,5S)-5-(aminomethyl)oxolan-2-yl]methyl}-N-methylcyclohexanamine
• 2137534-64-4

• Inchi： 1S/C13H26N2O/c1-15(11-5-3-2-4-6-11)10-13-8-7-12(9-14)16-13/h11-13H,2-10,14H2,1H3/t12-,13+/m1/s1
• InChI Key： PVMICPPKQWGFBF-OLZOCXBDSA-N
• SMILES： O1[C@@H](CN)CC[C@H]1CN(C)C1CCCCC1

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.5Ų

Additional information on rac-N-{[(2R,5S)-5-(aminomethyl)oxolan-2-yl]methyl}-N-methylcyclohexanamine

Comprehensive Overview of rac-N-{[(2R,5S)-5-(aminomethyl)oxolan-2-yl]methyl}-N-methylcyclohexanamine (CAS No. 2137534-64-4)

The compound rac-N-{[(2R,5S)-5-(aminomethyl)oxolan-2-yl]methyl}-N-methylcyclohexanamine (CAS No. 2137534-64-4) is a structurally complex molecule that has garnered significant interest in the fields of medicinal chemistry and pharmaceutical research. Its unique stereochemistry and functional groups make it a valuable candidate for drug discovery and development. The rac- prefix indicates a racemic mixture, meaning it contains both enantiomers of the molecule, which can be crucial for understanding its biological activity and pharmacokinetics.

One of the most intriguing aspects of this compound is its oxolan-2-yl (tetrahydrofuran) ring, a common motif in bioactive molecules. This ring system is known to enhance metabolic stability and bioavailability, making it a popular choice in drug design. The presence of an aminomethyl group further adds to its versatility, allowing for potential interactions with various biological targets. Researchers are particularly interested in how the N-methylcyclohexanamine moiety influences the compound's binding affinity and selectivity.

In recent years, the scientific community has been focusing on the development of chiral amines and their applications in asymmetric synthesis. The rac-N-{[(2R,5S)-5-(aminomethyl)oxolan-2-yl]methyl}-N-methylcyclohexanamine fits perfectly into this trend, as its stereocenters offer opportunities for enantioselective transformations. This aligns with the growing demand for stereochemically pure compounds in the pharmaceutical industry, where even minor differences in chirality can lead to significant variations in efficacy and safety.

The compound's CAS No. 2137534-64-4 serves as a unique identifier, ensuring accurate tracking and regulatory compliance. This is particularly important in light of increasing scrutiny on chemical transparency and safety data. Many researchers and manufacturers are now prioritizing compounds with well-documented profiles, and CAS numbers play a critical role in this process. Additionally, the use of high-throughput screening (HTS) technologies has made it easier to evaluate the potential of such molecules in drug discovery pipelines.

Another area of interest is the compound's potential role in central nervous system (CNS) therapeutics. The N-methylcyclohexanamine group is reminiscent of structures found in neuromodulators, suggesting possible applications in treating neurological disorders. With the rise of precision medicine and personalized therapies, molecules like rac-N-{[(2R,5S)-5-(aminomethyl)oxolan-2-yl]methyl}-N-methylcyclohexanamine are being explored for their ability to target specific pathways with minimal off-target effects.

From a synthetic chemistry perspective, the compound presents both challenges and opportunities. The oxolan-2-yl and aminomethyl functionalities require careful handling to avoid side reactions, but they also provide multiple sites for derivatization. This flexibility is highly valued in fragment-based drug design (FBDD), where small molecular fragments are optimized to improve binding and potency. The racemic nature of the compound further allows researchers to study the individual contributions of each enantiomer to biological activity.

In conclusion, rac-N-{[(2R,5S)-5-(aminomethyl)oxolan-2-yl]methyl}-N-methylcyclohexanamine (CAS No. 2137534-64-4) represents a fascinating subject of study for chemists and pharmacologists alike. Its structural features, combined with the growing emphasis on chiral drug development and CNS-targeted therapies, position it as a molecule with significant potential. As research continues, this compound may well emerge as a key player in the next generation of therapeutic agents.